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15-dihydro-13,14-anhydrovirginiamycin M1 15-dihydro-13,14-anhydrovirginiamycin M1
Brand Name: Vulcanchem
CAS No.: 118693-64-4
VCID: VC0055289
InChI: InChI=1S/C28H35N3O6/c1-17(2)25-19(4)10-11-23(33)30-16-29-14-18(3)7-5-8-20(32)13-24-31-22(15-36-24)26(34)28(31)12-6-9-21(28)27(35)37-25/h5,7-11,14,16-17,20,22,24-26,32,34H,4,6,12-13,15H2,1-3H3/b8-5+,11-10+,18-7-,29-14?,30-16?/t20-,22?,24?,25-,26?,28?/m0/s1
SMILES: CC1=CC=CC(CC2N3C(CO2)C(C34CCC=C4C(=O)OC(C(=C)C=CC(=O)N=CN=C1)C(C)C)O)O
Molecular Formula: C28H35N3O6
Molecular Weight: 509.6 g/mol

15-dihydro-13,14-anhydrovirginiamycin M1

CAS No.: 118693-64-4

Main Products

VCID: VC0055289

Molecular Formula: C28H35N3O6

Molecular Weight: 509.6 g/mol

15-dihydro-13,14-anhydrovirginiamycin M1 - 118693-64-4

CAS No. 118693-64-4
Product Name 15-dihydro-13,14-anhydrovirginiamycin M1
Molecular Formula C28H35N3O6
Molecular Weight 509.6 g/mol
IUPAC Name (8S,10E,17Z,19E,21R)-21,27-dihydroxy-17-methyl-9-methylidene-8-propan-2-yl-7,24-dioxa-13,15,28-triazatetracyclo[21.4.1.01,5.026,28]octacosa-4,10,13,15,17,19-hexaene-6,12-dione
Standard InChI InChI=1S/C28H35N3O6/c1-17(2)25-19(4)10-11-23(33)30-16-29-14-18(3)7-5-8-20(32)13-24-31-22(15-36-24)26(34)28(31)12-6-9-21(28)27(35)37-25/h5,7-11,14,16-17,20,22,24-26,32,34H,4,6,12-13,15H2,1-3H3/b8-5+,11-10+,18-7-,29-14?,30-16?/t20-,22?,24?,25-,26?,28?/m0/s1
Standard InChIKey HRJGTBIMDKTOQX-LZTSYFLHSA-N
Isomeric SMILES C/C/1=C/C=C/[C@@H](CC2N3C(CO2)C(C34CCC=C4C(=O)O[C@H](C(=C)/C=C/C(=O)N=CN=C1)C(C)C)O)O
SMILES CC1=CC=CC(CC2N3C(CO2)C(C34CCC=C4C(=O)OC(C(=C)C=CC(=O)N=CN=C1)C(C)C)O)O
Canonical SMILES CC1=CC=CC(CC2N3C(CO2)C(C34CCC=C4C(=O)OC(C(=C)C=CC(=O)N=CN=C1)C(C)C)O)O
Synonyms 15-dihydro-13,14-anhydrovirginiamycin M1
L 156586
L-156,586
PubChem Compound 9589386
Last Modified Nov 11 2021
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